Cas no 1892520-02-3 (Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate)

• Product Name: Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate
• CAS No: 1892520-02-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5656096
• PubChem ID: 165895285
• Update Time: 2025-06-12

Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate
• 1892520-02-3
• EN300-27733246
• Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate

• Inchi： 1S/C8H10N2O3/c1-12-8(11)6-4-13-10-7(6)5-2-9-3-5/h4-5,9H,2-3H2,1H3
• InChI Key： MBZMSSZOYHINDE-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)C(C2CNC2)=N1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.4Ų

Additional information on Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate

Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate (CAS No. 1892520-02-3): A Comprehensive Overview

Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate, identified by its CAS number 1892520-02-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its oxazole and azetidine moieties, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this compound make it a promising candidate for further investigation, particularly in the context of novel therapeutic agents.

The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, is known for its versatility in medicinal chemistry. Its presence in Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate contributes to the compound's ability to interact with biological targets in a specific manner. The azetidine ring, on the other hand, introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties and enhance binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate and biological targets. These studies have highlighted the compound's potential as a scaffold for developing small-molecule inhibitors. Specifically, the oxazole moiety has been shown to engage with enzymes and receptors in a way that suggests it could be effective against various therapeutic targets.

In addition to its structural significance, Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate has been the subject of several experimental studies aimed at elucidating its biological activity. Preliminary findings indicate that this compound exhibits inhibitory properties against certain enzymes involved in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target these specific pathways.

The synthesis of Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate represents another area of active research. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Recent reports have described novel methodologies for constructing the oxazole and azetidine rings, which could facilitate the production of this compound on a larger scale. These advancements in synthetic chemistry are expected to accelerate the discovery and development of derivatives with enhanced pharmacological properties.

The potential applications of Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate extend beyond its role as a pharmacological scaffold. Its unique structural features make it a valuable tool for studying molecular interactions and developing new chemical probes. For instance, researchers have utilized this compound to investigate the binding mechanisms of target proteins and to design high-affinity ligands for therapeutic use.

The integration of experimental data with computational models has been instrumental in understanding the behavior of Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate. These combined approaches have provided insights into how modifications to the oxazole and azetidine rings can influence biological activity. This knowledge is being leveraged to design next-generation compounds with improved efficacy and reduced side effects.

In conclusion, Methyl 3-(azetidin-3-yl)-1,2-oxazole-4-carboxylate (CAS No. 1892520-02-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it a compelling candidate for further exploration. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play a vital role in the development of innovative medical treatments.